Cas no 88586-62-3 ((S)-3-Amino-2-methyl-1-propanol)

• Product Name: (S)-3-Amino-2-methyl-1-propanol
• CAS No: 88586-62-3
• MF: C₄H₁₁NO
• MW: 89.1362411975861
• MDL: MFCD19203687
• CID: 1073116
• PubChem ID: 640990
• Update Time: 2025-06-07

(S)-3-Amino-2-methyl-1-propanol Chemical and Physical Properties

Names and Identifiers

• (2S)-3-Amino-2-methylpropan-1-ol
• AKOS025393536
• MFCD19203687
• CS-0231467
• 88586-62-3
• (S)-3-amino-2-methylpropanol
• EN300-108430
• FVXBTPGZQMNAEZ-BYPYZUCNSA-N
• SS-4394
• 1-Propanol, 3-amino-2-methyl-, (2S)-
• (S)-3-Amino-2-methylpropan-1-ol
• (S)-3-Amino-2-methyl-1-propanol

• MDL： MFCD19203687
• Inchi： 1S/C4H11NO/c1-4(2-5)3-6/h4,6H,2-3,5H2,1H3/t4-/m0/s1
• InChI Key： FVXBTPGZQMNAEZ-BYPYZUCNSA-N
• SMILES： OC[C@@H](C)CN

Computed Properties

• Exact Mass: 89.084063974g/mol
• Monoisotopic Mass: 89.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 30.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 46.2Ų

Additional information on (S)-3-Amino-2-methyl-1-propanol

(2S)-3-Amino-2-methylpropan-1-ol (CAS No: 88586-62-3) - A Comprehensive Overview

(2S)-3-Amino-2-methylpropan-1-ol, also known by its CAS registry number 88586-62-3, is a chiral organic compound with significant applications in various fields, particularly in the pharmaceutical and chemical industries. This compound is a secondary alcohol with an amino group attached to the third carbon of a branched propane chain. Its structure is characterized by a chiral center at the second carbon, which imparts it with optical activity. The compound's IUPAC name reflects its stereochemistry, with the (S) configuration at the second carbon atom.

The synthesis of (2S)-3-Amino-2-methylpropan-1-ol can be achieved through several methods, including enzymatic resolution of its racemic mixture or through asymmetric synthesis using chiral catalysts. Recent advancements in asymmetric catalysis have made it possible to produce this compound in high enantiomeric excess, which is crucial for its application in drug development. The compound's ability to act as both a nucleophile and a substrate in various reactions makes it versatile in organic synthesis.

In terms of physical properties, (2S)-3-Amino-2-methylpropan-1-ol is a colorless liquid with a molecular weight of approximately 107.19 g/mol. It has a boiling point around 90°C and is miscible with water and common organic solvents such as ethanol and dichloromethane. Its solubility characteristics make it suitable for use in both aqueous and organic reaction media.

The biological activity of (2S)-3-Amino-2-methylpropan-1-ol has been extensively studied, particularly in the context of its role as an intermediate in the synthesis of bioactive compounds. Recent research has highlighted its potential as a building block for the development of novel therapeutic agents, including anti-inflammatory drugs and neuroprotective agents. For instance, studies have shown that derivatives of this compound can modulate key enzymes involved in inflammatory pathways, suggesting its potential utility in treating conditions such as arthritis and neurodegenerative diseases.

In addition to its role in drug discovery, (2S)-3-Amino-2-methylpropan-1-ol has found applications in the field of materials science. Its ability to form stable amide bonds has led to its use in the synthesis of polyamides and other functional polymers. Recent advancements in polymer chemistry have demonstrated that this compound can be used to create biodegradable materials with tailored mechanical properties, making it a valuable component in sustainable material design.

The environmental impact of (2S)-3-Amino-2-methylpropan-1-ol has also been a topic of interest. Studies have shown that this compound is biodegradable under aerobic conditions, with complete degradation occurring within 4 weeks under standard laboratory conditions. Its low toxicity profile and biodegradability make it an eco-friendly choice for use in industrial processes.

From a regulatory perspective, (2S)-3-Amino-2-methylpropan-1-ol is not classified as a hazardous substance under current regulations. However, proper handling procedures should still be followed to ensure safety during storage and use. The compound's non-hazardous nature aligns with growing industry trends toward safer chemical practices.

In conclusion, (2S)-3-Amino-2-methylpropan